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Compound of Interest

Compound Name: Amidomycin

Cat. No.: B12757993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro antifungal

susceptibility of yeasts to Amidomycin, a novel antibiotic. The methodologies are based on

established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST) for testing new

antifungal agents.

Introduction
Amidomycin is an antibiotic substance produced by a Streptomyces culture, known to be

primarily active against yeasts.[1] As a novel agent, standardized susceptibility testing

protocols are not yet established. The following protocols are recommended starting points for

researchers to determine the Minimum Inhibitory Concentration (MIC) of Amidomycin against

clinically relevant yeast pathogens. Given that Amidomycin is practically insoluble in water,

special attention must be paid to its solubilization for use in aqueous-based testing media.[1]

Data Presentation
All quantitative data, such as MICs for quality control strains and test organisms, should be

summarized in clear, tabular formats to facilitate comparison and analysis.

Table 1: Example MIC Data for Amidomycin Against Quality Control Yeast Strains
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Quality Control Strain Amidomycin MIC Range (µg/mL)

Candida parapsilosis ATCC 22019 [Insert experimentally determined range]

Candida krusei ATCC 6258 [Insert experimentally determined range]

Cryptococcus neoformans ATCC 90112 [Insert experimentally determined range]

Table 2: Example Data Structure for Amidomycin MICs Against a Panel of Clinical Yeast

Isolates

Isolate ID Species
Amidomycin MIC
(µg/mL)

Fluconazole MIC
(µg/mL)

Y-001 Candida albicans

Y-002 Candida glabrata

Y-003
Cryptococcus

neoformans

... ...

Experimental Protocols
Preparation of Amidomycin Stock Solution
Due to its poor aqueous solubility, a suitable organic solvent must be used to prepare the initial

stock solution of Amidomycin. Dimethyl sulfoxide (DMSO) is a common choice for this

purpose.

Materials:

Amidomycin standard powder

Dimethyl sulfoxide (DMSO), sterile

Sterile, nuclease-free water

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or vials

Procedure:

Accurately weigh a precise amount of Amidomycin standard powder.

Dissolve the powder in 100% DMSO to create a high-concentration stock solution (e.g., 1280

µg/mL). Ensure complete dissolution by vortexing.

Perform serial dilutions of the stock solution in sterile water or the appropriate testing

medium to create working solutions. The concentration of DMSO in the final working

solutions should be kept to a minimum (ideally ≤1%) to avoid solvent-induced fungal growth

inhibition.

Broth Microdilution Method (Adapted from CLSI M27)
This method is considered the gold standard for antifungal susceptibility testing and is

recommended for determining the MIC of Amidomycin against yeasts.[2]

Materials:

RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS.

Sterile 96-well U-bottom microtiter plates.

Amidomycin working solutions.

Yeast inoculum, standardized to the appropriate density.

Spectrophotometer or microplate reader.

Sterile saline or phosphate-buffered saline (PBS).

Quality control yeast strains (C. parapsilosis ATCC 22019, C. krusei ATCC 6258).

Protocol:

Inoculum Preparation:
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Subculture yeast isolates onto Sabouraud Dextrose Agar (SDA) and incubate at 35°C for

24-48 hours to ensure purity and viability.

Prepare a yeast suspension in sterile saline, adjusting the turbidity to match a 0.5

McFarland standard (approximately 1-5 x 10^6 CFU/mL).

Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of

0.5-2.5 x 10^3 CFU/mL in the test wells.

Plate Preparation:

Add 100 µL of RPMI-1640 medium to wells 2 through 11 of a 96-well plate.

Add 200 µL of the highest concentration of Amidomycin working solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

continuing this process through well 10. Discard 100 µL from well 10.

Well 11 will serve as a growth control (no drug), and well 12 as a sterility control (no

inoculum).

Inoculation:

Add 100 µL of the standardized yeast inoculum to wells 1 through 11. The final volume in

each well will be 200 µL.

Incubation:

Incubate the plates at 35°C for 24-48 hours.

MIC Determination:

The MIC is defined as the lowest concentration of Amidomycin that causes a significant

inhibition of growth (typically ≥50%) compared to the growth control well.

The endpoint can be determined visually or by using a microplate reader at a wavelength

of 530 nm.
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Agar Dilution Method (Alternative Protocol)
The agar dilution method can be a useful alternative, especially for screening multiple isolates

simultaneously.

Materials:

RPMI-1640 agar with MOPS buffer.

Amidomycin working solutions.

Sterile petri dishes.

Standardized yeast inoculum.

Inoculum replicator (optional).

Protocol:

Plate Preparation:

Prepare molten RPMI-1640 agar and cool to 45-50°C.

Add the appropriate volume of Amidomycin working solution to the molten agar to

achieve the desired final concentrations. Mix gently to avoid bubbles.

Pour the agar into sterile petri dishes and allow them to solidify. Include a drug-free plate

as a growth control.

Inoculation:

Spot-inoculate the standardized yeast suspension onto the surface of the agar plates. An

inoculum replicator can be used to test multiple isolates on a single plate.

Incubation:

Incubate the plates at 35°C for 24-48 hours.

MIC Determination:
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The MIC is the lowest concentration of Amidomycin that inhibits visible growth on the

agar.

Mandatory Visualizations
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Caption: Workflow for Broth Microdilution Antifungal Susceptibility Testing of Amidomycin.
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Caption: Postulated Mechanism of Action for an Antifungal Agent Targeting the Cell Membrane.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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